Cas no 89851-99-0 (N,1-dimethyl-5-oxopyrrolidine-3-carboxamide)

• Product name: N,1-dimethyl-5-oxopyrrolidine-3-carboxamide
• CAS No: 89851-99-0
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD00043514
• CID: 731702
• PubChem ID: 17750291

N,1-dimethyl-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-5-pyrrolidinone-3-carboxamide
• N,N'-DIMETHYL-5-PYRROLIDINONE-3-CARBOXAMIDE
• NN'-DIMETHYL-5-PYRROLIDINONE-3-CARBOXAMIDE ---SOLID MELT---
• 1-methyl-5-oxo-pyrrolidine-3-carboxylic acid methylamide
• N,N-Dimethyl-5-oxo-3-pyrrolidinecarboxamide
• N,1-dimethyl-5-oxopyrrolidine-3-carboxamide
• AS-65936
• MFCD00043514
• SCHEMBL9789714
• EN300-221991
• AKOS009287283
• CS-0239974
• 89851-99-0

• MDL： MFCD00043514
• Inchi： InChI=1S/C7H12N2O2/c1-8-7(11)5-3-6(10)9(2)4-5/h5H,3-4H2,1-2H3,(H,8,11)
• InChI Key： PXKKGBRPPYLXBO-UHFFFAOYSA-N
• SMILES： CNC(=O)C1CC(=O)N(C)C1

Computed Properties

• Exact Mass: 156.09000
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų
• XLogP3: -1.3

Experimental Properties

• PSA: 49.41000
• LogP: -0.46050

N,1-dimethyl-5-oxopyrrolidine-3-carboxamide Security Information

N,1-dimethyl-5-oxopyrrolidine-3-carboxamide Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Additional information on N,1-dimethyl-5-oxopyrrolidine-3-carboxamide

Comprehensive Overview of N,1-dimethyl-5-oxopyrrolidine-3-carboxamide (CAS No. 89851-99-0): Properties, Applications, and Industry Insights

N,1-dimethyl-5-oxopyrrolidine-3-carboxamide (CAS 89851-99-0) is a specialized organic compound belonging to the pyrrolidine class, widely recognized for its versatile applications in pharmaceutical and chemical research. This compound, characterized by its 5-oxopyrrolidine backbone and carboxamide functional group, has garnered significant attention due to its potential role in drug development and material science. Its molecular structure, featuring N,1-dimethyl substitutions, contributes to unique physicochemical properties, making it a subject of ongoing scientific exploration.

In recent years, the demand for N,1-dimethyl-5-oxopyrrolidine-3-carboxamide has surged, driven by its relevance in small-molecule therapeutics and biochemical assays. Researchers are particularly interested in its potential as a building block for synthesizing novel compounds targeting neurological and metabolic disorders. The compound’s CAS 89851-99-0 identifier ensures precise tracking in regulatory and commercial databases, aligning with global standards for chemical transparency.

The synthesis of N,1-dimethyl-5-oxopyrrolidine-3-carboxamide typically involves multi-step organic reactions, including amide coupling and cyclization processes. Advanced techniques like HPLC purification are employed to achieve high purity, essential for pharmaceutical-grade applications. Its solubility in polar solvents such as DMSO and methanol further enhances its utility in laboratory settings.

From an industrial perspective, CAS 89851-99-0 is often discussed in contexts like green chemistry and sustainable synthesis. Companies are increasingly optimizing production methods to reduce waste and energy consumption, addressing environmental concerns. This aligns with broader trends in the chemical industry, where eco-friendly practices are prioritized without compromising efficiency.

Frequently searched questions about N,1-dimethyl-5-oxopyrrolidine-3-carboxamide include its safety profile, supplier availability, and price trends. While the compound is not classified as hazardous under standard regulations, proper handling protocols are recommended. Suppliers often provide technical data sheets (TDS) detailing its storage conditions (e.g., refrigeration) and shelf life, which are critical for end-users.

In the pharmaceutical sector, 89851-99-0 is explored for its bioactivity in modulating enzyme pathways. Preliminary studies suggest interactions with protease inhibitors, though further clinical validation is needed. This has sparked interest in AI-driven drug discovery platforms, where computational models predict its binding affinity to target proteins.

For researchers seeking alternatives, derivatives of 5-oxopyrrolidine-3-carboxamide are also investigated, offering tailored properties for specific applications. The compound’s patent landscape reflects its commercial potential, with several filings related to its use in cosmetic formulations and agrochemicals.

In summary, N,1-dimethyl-5-oxopyrrolidine-3-carboxamide (CAS 89851-99-0) represents a dynamic intersection of chemistry and innovation. Its adaptability across industries underscores its value, while ongoing research continues to unlock new possibilities. As sustainability and precision medicine gain traction, this compound is poised to remain a focal point in scientific and industrial discourse.